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Compound of Interest

Compound Name: PD 123319 ditrifluoroacetate

Cat. No.: B1662854 Get Quote

For researchers and scientists in the field of drug development, the safe handling and disposal

of chemical compounds is a paramount concern. This document provides a comprehensive,

step-by-step guide for the proper disposal of PD 123319 ditrifluoroacetate, a potent and

selective non-peptide AT2 receptor antagonist. Adherence to these procedures is critical to

ensure laboratory safety and environmental protection.

Immediate Safety and Handling Protocols
Given that specific safety data for PD 123319 ditrifluoroacetate is not readily available, the

disposal procedures are based on the hazardous properties of its trifluoroacetate component.

Trifluoroacetic acid (TFA) and its salts are corrosive and require careful handling.[1]

Personal Protective Equipment (PPE): A foundational aspect of laboratory safety is the

consistent use of appropriate PPE. When handling PD 123319 ditrifluoroacetate, the

following are mandatory:

Eye Protection: Chemical splash goggles that meet ANSI standard Z-87.1 are required. For

handling larger quantities, a full-face shield is recommended.[1][2]

Hand Protection: Nitrile gloves are essential. For applications involving larger volumes,

heavy-duty gloves such as butyl rubber or Viton are recommended.[1][3]

Body Protection: A properly fitting laboratory coat, long pants, and closed-toe shoes must be

worn at all times.[2]
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Engineering Controls: All work with PD 123319 ditrifluoroacetate should be conducted within

a properly functioning chemical fume hood to prevent inhalation of any dust or aerosols.[2][3]

Quantitative Data and Physical Properties
For quick reference, the following table summarizes the key quantitative data for PD 123319
ditrifluoroacetate.

Property Value

Molecular Weight 736.67 g/mol [4]

Formula C₃₁H₃₂N₄O₃·2CF₃CO₂H[4]

Purity ≥98%[4]

Storage Temperature -20°C[4]

Solubility Soluble to 100 mM in water[4]

Step-by-Step Disposal Procedure
The proper disposal of PD 123319 ditrifluoroacetate is a critical final step in the experimental

workflow. The following procedure must be strictly followed to ensure compliance with

hazardous waste regulations.

1. Waste Segregation:

All waste containing PD 123319 ditrifluoroacetate, including unused product, contaminated

labware (e.g., pipette tips, vials), and cleaning materials, must be treated as hazardous

waste.

This waste must be segregated from other laboratory waste streams. Do not mix with non-

hazardous trash or other chemical waste unless compatibility has been confirmed.[5]

2. Waste Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for collecting PD 123319
ditrifluoroacetate waste. The container should be in good condition with a secure lid.[5][6]
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The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "PD 123319 ditrifluoroacetate". Avoid using abbreviations.[2] The label should also

indicate the accumulation start date.[7]

3. Waste Accumulation and Storage:

Keep the hazardous waste container closed at all times, except when adding waste.[5][6]

Store the waste container in a designated satellite accumulation area within the laboratory.

This area should be away from incompatible materials.[2]

Utilize secondary containment, such as a tray, to mitigate potential spills or leaks.[5][7]

4. Disposal of Empty Containers:

Empty containers of PD 123319 ditrifluoroacetate must also be disposed of as hazardous

waste unless they have been triple-rinsed.[6][8]

The first rinsate from cleaning the container must be collected and disposed of as hazardous

waste.[5] Subsequent rinses with a suitable solvent can be managed according to your

institution's specific guidelines.

After thorough cleaning, deface or remove the original label before disposing of the container

in the appropriate recycling or trash receptacle.[8]

5. Arranging for Waste Pickup:

Once the waste container is full, or in accordance with your institution's policies, arrange for

a pickup by a certified hazardous waste management service.[2]

Do not dispose of PD 123319 ditrifluoroacetate down the drain or in the regular trash.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for PD 123319
ditrifluoroacetate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1662854?utm_src=pdf-body
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1662854?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.benchchem.com/product/b1662854?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1662854?utm_src=pdf-body
https://www.benchchem.com/product/b1662854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Unused PD 123319
 or Contaminated Material

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Segregate as
Hazardous Waste

Place in a Labeled,
Leak-Proof Hazardous

Waste Container

Store in Designated
Satellite Accumulation Area

with Secondary Containment

Arrange for Pickup by
Certified Hazardous
Waste Management

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal Workflow for PD 123319 Ditrifluoroacetate.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and

responsible disposal of PD 123319 ditrifluoroacetate, fostering a secure research

environment and upholding their commitment to environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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